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Compound of Interest

Compound Name: Acid Red 315

Cat. No.: B1172132 Get Quote

An In-depth Technical Guide to C.I. Acid Red 315

This technical guide provides a comprehensive historical overview, detailed chemical

properties, synthesis, applications, and toxicological information for the synthetic dye, C.I. Acid
Red 315. The content is tailored for researchers, scientists, and professionals in drug

development and related fields, presenting quantitative data in structured tables and detailed

experimental methodologies.

Introduction and Historical Context
C.I. Acid Red 315 is a significant member of the acid dye category, specifically classified as a

monoazo 1:2 metal complex dye.[1][2] The history of acid dyes dates back to 1877 with the

synthesis of Acid Red A for wool dyeing.[3] Metal-complex dyes were developed to improve the

fastness properties of acid dyes. In these dyes, a metal ion, typically chromium or cobalt, is

coordinated with one or two dye molecules.[4] Acid Red 315 is a 1:2 metal complex, meaning

one metal ion is complexed with two dye molecules, which enhances its stability and fastness.

[1][4] While the precise date of the first synthesis of Acid Red 315 is not readily available in the

public domain, its development falls within the broader timeline of the expansion and

refinement of metal-complex azo dyes in the 20th century.

Chemical and Physical Properties
Acid Red 315 is a synthetic organic dye characterized by the presence of an azo group (-

N=N-) and sulfonic acid groups, which confer its color and water solubility, respectively.[1][3] It

typically appears as a red crystalline or powdered solid.[1]
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Table 1: Physical and Chemical Properties of C.I. Acid Red 315

Property Value Reference(s)

C.I. Name Acid Red 315 [2]

CAS Number 12220-47-2 [2]

Chemical Class Monoazo, 1:2 Metal Complex [1][2]

Appearance
Red crystalline or powdered

solid
[1]

Solubility
Good solubility in water and

alcohol
[3]

Stability

Relatively stable under acidic

conditions; prone to fading

under alkaline conditions.

[3]

Synthesis of C.I. Acid Red 315
The synthesis of Acid Red 315 follows a conventional three-step process common for azo

dyes, involving diazotization, azo coupling, and subsequent metallization.[1]

Experimental Protocol for Synthesis
The following is a generalized experimental protocol for the synthesis of a 1:2 chromium

complex azo dye like Acid Red 315.

Step 1: Diazotization of an Aromatic Amine

An aromatic amine (e.g., a substituted aniline) is dissolved in an aqueous acidic solution,

typically hydrochloric acid.

The solution is cooled to 0-5 °C in an ice bath.

A solution of sodium nitrite (NaNO₂) in water is added dropwise to the cooled amine solution

while maintaining the temperature between 0-5 °C.
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The reaction mixture is stirred for a period to ensure complete formation of the diazonium

salt.

Step 2: Azo Coupling

A coupling component (e.g., a naphthol derivative) is dissolved in an alkaline solution, such

as aqueous sodium hydroxide.

The solution of the coupling component is cooled.

The freshly prepared diazonium salt solution from Step 1 is slowly added to the solution of

the coupling component while maintaining a low temperature and alkaline pH.

The mixture is stirred until the coupling reaction is complete, resulting in the formation of the

azo dye.

Step 3: Metallization

The synthesized azo dye is isolated and then re-dissolved in a suitable solvent.

A solution of a chromium salt (e.g., chromium (III) sulfate or chromium (III) chloride) is added

to the dye solution.

The reaction mixture is heated to facilitate the formation of the 1:2 chromium-dye complex.

The pH is carefully controlled during this step.

The metallized dye, Acid Red 315, is then isolated, purified, and dried.

Below is a Graphviz diagram illustrating the general workflow for the synthesis of Acid Red
315.

Caption: General synthesis workflow for C.I. Acid Red 315.

Applications and Experimental Protocols
Acid Red 315 is primarily used for dyeing protein and polyamide fibers such as wool, silk, and

nylon, as well as for coloring leather.[4][5] The application of acid dyes to these fibers relies on
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the formation of ionic bonds between the anionic dye molecules and the cationic sites on the

fibers under acidic conditions.

General Dyeing Protocol for Wool/Nylon
Preparation of the Dyebath: A dyebath is prepared with a specific volume of water, and the

required amount of Acid Red 315 is dissolved in it.

Wetting the Fabric: The wool or nylon fabric is thoroughly wetted with water before

introducing it to the dyebath to ensure even dye uptake.

Dyeing Process:

The wet fabric is immersed in the dyebath.

The temperature of the dyebath is gradually raised to near boiling (around 95-100°C for

wool, slightly lower for nylon).

An acid, such as acetic acid or formic acid, is added to the dyebath to lower the pH, which

facilitates the binding of the dye to the fabric.

The dyeing is continued at this temperature for a specified period, typically 30-60 minutes,

with occasional stirring to ensure level dyeing.

Rinsing and Drying: After dyeing, the fabric is removed from the dyebath, rinsed thoroughly

with water to remove any unfixed dye, and then dried.

Quantitative Data
Quantitative data for Acid Red 315 is essential for its characterization and application.

Table 2: Spectroscopic and Fastness Properties of C.I. Acid Red 315
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Parameter Value/Rating Remarks Reference(s)

UV-Vis Absorption

(λmax)

Not specifically

reported for Acid Red

315. A similar dye,

Acid Red G, shows

peaks at 506 nm and

311 nm.

The color is due to the

azo chromophore and

the metal complex.

[6]

Light Fastness Good to Excellent

Metal complex dyes

generally exhibit high

light fastness.

[4]

Wash Fastness Good to Excellent

The large size of the

metal-complex

molecule improves

wash fastness.

[4]

Perspiration Fastness Good [7]

Seawater Fastness Good [7]

Table 3: Toxicological Data for C.I. Acid Red 315

Parameter Information Reference(s)

Acute Toxicity

May be harmful by inhalation,

ingestion, or skin absorption.

Causes eye and skin irritation.

Material is irritating to mucous

membranes and upper

respiratory tract.

[8][9]

LD50/LC50 Not listed. [8][9]

Carcinogenicity
Not listed by ACGIH, IARC,

NIOSH, NTP, or OSHA.
[8][9]

Mutagenicity
Mutagenicity data has been

reported.
[8][9]
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Metabolic Pathway and Toxicological
Considerations
Direct signaling pathways affected by Acid Red 315 are not well-documented. However, the

metabolic fate of azo dyes, in general, is of significant toxicological interest. The primary

metabolic pathway involves the reductive cleavage of the azo bond, which can be catalyzed by

azoreductase enzymes present in intestinal microflora and the liver. This process breaks the

dye molecule into smaller aromatic amines, some of which may be toxic or carcinogenic.

Below is a diagram representing the general metabolic pathway of a sulfonated azo dye.

Caption: General metabolic pathway of sulfonated azo dyes.

The potential for the formation of harmful aromatic amines necessitates careful handling and

disposal of Acid Red 315 and other azo dyes. The chromium present in the metal complex

also raises environmental concerns, and wastewater from dyeing processes must be treated to

remove the metal ions.

Conclusion
C.I. Acid Red 315 is a valuable synthetic dye for protein and polyamide fibers, offering

excellent fastness properties due to its 1:2 metal-complex structure. Its synthesis is a well-

established multi-step process. While specific historical and quantitative data can be limited, its

general chemical properties, synthesis, and application methods are well-understood within the

broader context of acid and metal-complex dyes. The primary toxicological concern is related to

the metabolic breakdown of the azo linkage into potentially harmful aromatic amines,

highlighting the importance of appropriate safety measures and environmental management.

Further research into the specific biological effects and environmental fate of Acid Red 315
would be beneficial for a more complete understanding of this widely used colorant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

